Cas no 1131588-17-4 (3-iodo-4-pentylbenzoic acid)

• Product Name: 3-iodo-4-pentylbenzoic acid
• CAS No: 1131588-17-4
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 1011077
• PubChem ID: 44828832
• Update Time: 2025-04-20

3-iodo-4-pentylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-pentylbenzoic acid
• 3-iodanyl-4-pentyl-benzoic acid
• A802828
• CTK8E2084
• FT-0656228
• I14-5340
• KB-183059
• SBB067864
• 1131588-17-4
• AKOS015843207
• DB-060342
• 3-iodo-4-pentyl-benzoic acid
• DTXSID00660921

• Inchi： 1S/C12H15IO2/c1-2-3-4-5-9-6-7-10(12(14)15)8-11(9)13/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key： LKOWJBSYZWMNAZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1CCCCC

Computed Properties

• Exact Mass: 318.01168g/mol
• Monoisotopic Mass: 318.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų